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Compound of Interest

Compound Name: 5-(3-Chlorophenyl)-2-furaldehyde

Cat. No.: B1347962

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic
synthesis, involving the reaction of an active hydrogen compound with a carbonyl group,
typically an aldehyde or ketone. This reaction is widely employed in the synthesis of fine
chemicals, polymers, and critically, as a scaffold for pharmacologically active molecules. 5-(3-
Chlorophenyl)-2-furaldehyde is a versatile building block, and its condensation products are
of significant interest in medicinal chemistry due to the established bioactivities of both the
furan and chlorophenyl moieties. The resulting a,B-unsaturated products serve as key
intermediates for the synthesis of a diverse array of heterocyclic compounds and potential
therapeutic agents. Knoevenagel adducts are known to possess a wide range of biological
activities, including antimicrobial, antifungal, and even kinase inhibitory effects.[1][2]

Reaction Overview & Signaling Pathway

The Knoevenagel condensation proceeds via a nucleophilic addition of a carbanion, generated
from an active methylene compound by a base, to the carbonyl carbon of 5-(3-
Chlorophenyl)-2-furaldehyde. This is followed by a dehydration step to yield the final a,3-
unsaturated product. A common catalytic base used is piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy (2)-3-(5-(3-chlorophenyl)furan-2-yl)-2-cyano-N,N-diethylacrylamide | 391218-07-8
[smolecule.com]

e 2. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Knoevenagel
Condensation of 5-(3-Chlorophenyl)-2-furaldehyde]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1347962#using-5-3-chlorophenyl-2-
furaldehyde-in-knoevenagel-condensation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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